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Scientists, and Drug Development Professionals
Introduction

Z-Vad-FMK (Carbobenzoxy-Valyl-Alanyl-Aspartyl-[O-methyl]-fluoromethylketone) is a potent,
cell-permeable, and irreversible pan-caspase inhibitor.[1][2][3] It is widely utilized in life science
research to study the roles of caspases in apoptosis (programmed cell death), inflammation,
and other cellular processes.[4] By binding to the catalytic site of caspases, Z-Vad-FMK
effectively blocks the apoptotic cascade.[1][4] This document provides detailed protocols for the
use of Z-Vad-FMK in common cell-based assays, guidelines for data interpretation, and
troubleshooting advice.

Chemical Properties:
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Property Value

Eull Name Carbobenzoxy-Valyl-Alanyl-Aspartyl-[O-methyl]-
fluoromethylketone

Synonyms Z-Val-Ala-Asp(OMe)-FMK, Z-VAD(OMe)-FMK

Molecular Formula C22H30FN307

Molecular Weight 467.49 g/mol

CAS Number 187389-52-2

Appearance Crystalline solid

Purity >95%

Solubility Soluble in DMSO (e.g., 5 mg/mL)

Storage Store at -20°C. Stock solutions in DMSO can be

stored at -20°C for up to one week.[5]

Mechanism of Action

Z-Vad-FMK is a tripeptide that mimics the caspase cleavage site. The fluoromethylketone

(FMK) group forms an irreversible covalent bond with the cysteine residue in the active site of

caspases, thereby inactivating the enzyme.[1][3] As a pan-caspase inhibitor, it targets a broad

range of caspases, including initiator caspases (e.g., caspase-8, caspase-9) and executioner

caspases (e.g., caspase-3, caspase-7), effectively halting the apoptotic signaling cascade.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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